Cas no 116289-59-9 (3-m-Tolyloxy-phenylamine)

3-m-Tolyloxy-phenylamine structure
3-m-Tolyloxy-phenylamine structure
Product Name:3-m-Tolyloxy-phenylamine
CAS No:116289-59-9
MF:C13H13NO
MW:199.248423337936
CID:131167
PubChem ID:21285564
Update Time:2025-09-27

3-m-Tolyloxy-phenylamine Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-(3-methylphenoxy)-
    • 3-(3-Methylphenoxy)aniline
    • 3-(3-methylphenoxy)Benzenamine
    • 3-M-tolyloxy-phenylamine
    • 3-(m-Tolyloxy)aniline
    • Benzenamine, 3-(3-methylphenoxy)-
    • AKOS006294354
    • FT-0728645
    • SCHEMBL1178763
    • A1-49785
    • EN300-364922
    • DTXSID60612007
    • 116289-59-9
    • 3-m-Tolyloxy-phenylamine
    • MDL: MFCD06656960
    • Inchi: 1S/C13H13NO/c1-10-4-2-6-12(8-10)15-13-7-3-5-11(14)9-13/h2-9H,14H2,1H3
    • InChI Key: MQHARMNTKNAABO-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)N)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 199.09979
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

3-m-Tolyloxy-phenylamine Security Information

3-m-Tolyloxy-phenylamine Pricemore >>

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